2-(2,2-Dichloro-vinyl)-1,4-difluoro-benzene

• Molecular Formula: C8H4Cl2F2
• Molecular Weight: 209.02 g/mol
• IUPAC Name: 2-(2,2-dichloroethenyl)-1,4-difluorobenzene
• InChI: InChI=1S/C8H4Cl2F2/c9-8(10)4-5-3-6(11)1-2-7(5)12/h1-4H
• InChI Key: YJVQWSWHMZHVEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C=C(Cl)Cl)F

Description

2-(2,2-Dichloro-vinyl)-1,4-difluoro-benzene is a useful research compound. Its molecular formula is C8H4Cl2F2 and its molecular weight is 209.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound of Example 36.1 (18.2 g, 59 mmol) was dissolved in acetic acid (95 mL) in a 500 mL two neck flask. Zinc powder (7.6 g, 116 mmol) was added in one portion. The temperature of the mixture reached 60° C. The reaction was complete after 30 min. The mixture was filtered and pentane (200 mL) and water (200 mL) were added. The phases were separated and the water phase washed once again with pentane. The organic phases were combined and washed with sodium hydrogen carbonate solution until pH was neutral, dried (MgSO4), filtered and concentration on reduced-pressure evaporator to give a yellow oil. Yield 82%, 10.2 g.